Cas no 1806977-18-3 (2-(Difluoromethyl)-6-fluoro-4-nitro-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-6-fluoro-4-nitro-3-(trifluoromethyl)pyridine
• CAS No: 1806977-18-3
• MF: C₇H₂F₆N₂O₂
• MW: 260.093402385712
• CID: 4805995
• Update Time: 2025-10-21

2-(Difluoromethyl)-6-fluoro-4-nitro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-4-nitro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F6N2O2/c8-3-1-2(15(16)17)4(7(11,12)13)5(14-3)6(9)10/h1,6H
• InChI Key： HUPUNCXGJGZWQU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(N=C1C(F)F)F)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 291
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 2-(Difluoromethyl)-6-fluoro-4-nitro-3-(trifluoromethyl)pyridine

2-(Difluoromethyl)-6-fluoro-4-nitro-3-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 2-(Difluoromethyl)-6-fluoro-4-nitro-3-(trifluoromethyl)pyridine, identified by the CAS number 1806977-18-3, is a highly specialized organic molecule with significant applications in various fields. This pyridine derivative is characterized by its unique structure, which includes a nitro group at the 4-position, a trifluoromethyl group at the 3-position, and a difluoromethyl group at the 2-position. The presence of multiple fluorine atoms in its structure contributes to its distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. The nitro group, known for its strong electron-withdrawing properties, plays a crucial role in modulating the electronic environment of the molecule. This modulation is essential for enhancing the compound's bioactivity, particularly in targeting specific enzymes or receptors. For instance, researchers have explored its potential as an inhibitor of certain kinases, which are critical in various cellular signaling pathways. The trifluoromethyl group further enhances the molecule's stability and lipophilicity, making it more suitable for pharmacological applications.

In addition to its pharmaceutical potential, this compound has also been investigated for its role in agrochemicals. The fluorinated groups in its structure contribute to its resistance against metabolic degradation, a desirable trait in pesticides and herbicides. Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior under different environmental conditions, providing valuable insights into its stability and efficacy.

The synthesis of 2-(Difluoromethyl)-6-fluoro-4-nitro-3-(trifluoromethyl)pyridine involves a series of intricate chemical reactions. Starting from pyridine derivatives, the introduction of fluorinated groups is achieved through electrophilic substitution or nucleophilic aromatic substitution methods. The nitration step is carefully controlled to ensure high yield and purity. Advanced purification techniques, such as column chromatography and recrystallization, are employed to isolate the final product with high purity.

From an analytical standpoint, this compound has been extensively studied using modern spectroscopic techniques. Nuclear Magnetic Resonance (NMR) spectroscopy has provided detailed insights into its molecular structure and stereochemistry. Mass spectrometry has been instrumental in confirming the molecular formula and identifying any impurities present. These analytical methods have not only validated the compound's identity but also contributed to understanding its reactivity under different conditions.

Recent breakthroughs in green chemistry have prompted researchers to explore more sustainable methods for synthesizing this compound. By utilizing environmentally friendly solvents and catalysts, scientists aim to reduce the ecological footprint of its production process. These efforts align with global initiatives to promote sustainable chemical practices while maintaining high standards of product quality.

In conclusion, 2-(Difluoromethyl)-6-fluoro-4-nitro-3-(trifluoromethyl)pyridine represents a remarkable example of how advanced chemical synthesis and cutting-edge research can lead to innovative compounds with diverse applications. Its unique structure and properties make it a valuable asset in both pharmaceutical and agrochemical industries. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in shaping future advancements in these fields.